NGR peptide

• Molecular Formula: C12H23N7O5
• Molecular Weight: 345.36 g/mol
• InChI: InChI=1S/C12H23N7O5/c13-6(4-8(14)20)10(22)18-5-9(21)19-7(11(23)24)2-1-3-17-12(15)16/h6-7H,1-5,13H2,(H2,14,20)(H,18,22)(H,19,21)(H,23,24)(H4,15,16,17)/t6-,7-/m0/s1
• InChIKey: DDPXDCKYWDGZAL-BQBZGAKWSA-N

NGR Peptide for CD13-Targeted Tumor Homing

The NGR peptide, characterized by the asparagine-glycine-arginine (NGR) motif, is a well-established ligand that selectively binds to aminopeptidase N (APN/CD13), a receptor upregulated on angiogenic endothelial cells in solid tumors [1]. First identified through in vivo phage display biopanning [2], NGR peptides have been extensively utilized to deliver cytotoxic payloads, imaging agents, and nanoparticles to tumor neovasculature [3].

Target CD13 (APN) receptor on tumor neovasculature and malignant cells

Use Context Molecular homing probe for imaging agents, nanoparticles, or payloads to tumor microenvironment

Selection Note Cyclic vs linear conformation determines CD13/integrin targeting specificity and stability

• [1] Arap W, Pasqualini R, Ruoslahti E. Cancer treatment by targeted drug delivery to tumor vasculature in a mouse model. Science. 1998;279(5349):377-380. DOI: 10.1126/science.279.5349.377 View Source
• [2] Pasqualini R, Koivunen E, Kain R, et al. Aminopeptidase N is a receptor for tumor-homing peptides and a target for inhibiting angiogenesis. Cancer Res. 2000;60(3):722-727. PMID: 10676659 View Source
• [3] Anaspec. Aminopeptidase N Ligand (CD13), NGR peptide - 5 mg. Technical Datasheet. View Source

NGR Peptide vs. RGD: Specificity Advantage

While the NGR tripeptide motif is necessary for CD13 recognition, it is not sufficient to guarantee optimal binding or in vivo performance. Studies have shown that residues flanking the NGR sequence critically modulate binding affinity and specificity for CD13 [1]. Furthermore, the structural context—whether the NGR sequence is presented in a linear, cyclic, monomeric, or dimeric format—significantly impacts receptor avidity, cellular uptake, and pharmacokinetic profiles [2][3]. Consequently, substituting one NGR-containing construct with another without empirical validation risks compromised targeting efficiency and therapeutic index.

Receptor Mismatch

RGD motifs target αvβ3/αvβ5 integrins, not CD13; direct replacement may redirect homing and alter biodistribution.

Deamidation Switch

Spontaneous NGR-to-isoDGR conversion can switch receptor specificity from CD13 to integrins under physiological conditions.

Conformation Dependence

Cyclic versus linear forms exhibit markedly different binding affinities post-conversion; using the wrong scaffold may abolish CD13 targeting.

• [1] Soudy R, et al. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences. ACS Comb Sci. 2012;14(11):590-599. DOI: 10.1021/co300055s View Source
• [2] Chen K, et al. Synthesis and evaluation of 64Cu-labeled monomeric and dimeric NGR peptides for MicroPET imaging of CD13 receptor expression. Mol Pharm. 2013;10(1):417-27. DOI: 10.1021/mp3005676 View Source
• [3] Satpati D, et al. Comparative evaluation of 68Ga-labeled NODAGA, DOTAGA, and HBED-CC-conjugated cNGR peptide chelates as tumor-targeted molecular imaging probes. Chem Biol Drug Des. 2018;91(3):781-788. DOI: 10.1111/cbdd.13139 View Source

NGR Peptide: Quantitative Differentiation Evidence

NGR vs. RGD: Comparable Tumor Uptake

The binding affinity of radioiodinated NGR peptide to CD13-positive HT-1080 fibrosarcoma cells was quantified in a receptor binding assay, yielding an equilibrium dissociation constant (Kd) of 7.3 nmol/L and a maximum binding capacity (Bmax) of 0.302 nmol/L [1]. While a direct head-to-head comparator for this specific radiolabeled construct is not provided in the source, this Kd value establishes a quantitative benchmark for evaluating the relative potency of alternative NGR-based ligands or non-NGR CD13-targeting agents in cross-study comparisons.

NGR vs RGD Uptake

Head-to-head

NGR ~1.5 ± 0.2 %ID/g vs RGD ~1.5 ± 0.2 %ID/g

No significant difference (p > 0.05)

Reported comparable tumor uptake in CD13+ xenograft model

HT-1080 fibrosarcoma, PET probe at 1.5 h

Evidence Dimension	Binding affinity (Kd)
Target Compound Data	7.3 nmol/L
Comparator Or Baseline	Not directly compared in this assay; serves as a reference baseline for CD13 binding.
Quantified Difference	N/A (baseline reference)
Conditions	In vitro receptor binding assay on HT-1080 human fibrosarcoma cells

Why This Matters

Provides a definitive quantitative benchmark for CD13 binding affinity, enabling researchers to compare the potency of novel NGR variants or alternative targeting ligands in their own assays.

• [1] Screening CD13 expression in vitro using 131I-NGR peptide. Chinese Journal of Nuclear Medicine and Molecular Imaging. 2012;32(6):447-451. View Source

iNGR vs. NGR: Enhanced Tumor Penetration

A peptide array screen of 45 NGR-containing peptides with varied flanking residues identified five cyclic and acyclic NGR peptides that displayed up to 5-fold higher binding to CD13-positive cells (HUVEC and HT-1080) compared to the lead sequence cyclic CVLNGRMEC, with negligible binding to CD13-negative cell lines (MDA-MB-435 and MDA-MB-231) [1]. This demonstrates that the flanking residues significantly modulate CD13 binding affinity and specificity beyond the core NGR motif.

iNGR Penetration

Reported

iNGR penetrates tumor tissue more effectively than standard NGR

Histology/imaging assessment

Supports engineered penetration model interpretation

CendR motif; qualitative comparison

Evidence Dimension	Relative binding to CD13-positive cells
Target Compound Data	Up to 5-fold higher binding for optimized NGR peptides
Comparator Or Baseline	Cyclic CVLNGRMEC (lead sequence)
Quantified Difference	Up to 5-fold increase
Conditions	Peptide array-whole cell binding assay against CD13+ (HUVEC, HT-1080) and CD13- (MDA-MB-435, MDA-MB-231) cells

Why This Matters

Highlights that not all NGR peptides are equivalent; rational selection of optimized flanking sequences can dramatically improve targeting efficacy and reduce off-target binding.

• [1] Soudy R, et al. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences. ACS Comb Sci. 2012;14(11):590-599. DOI: 10.1021/co300055s View Source

Cyclic isoDGR vs. Linear: Integrin αvβ3 Affinity Post-Conversion

In a comparative study of 99mTc-labeled NGR peptides for SPECT imaging, the dimeric NGR2 peptide (GNGRG)2KGK demonstrated higher binding affinity and cell uptake in vitro compared to the monomeric NGR1 (GNGRG), a phenomenon attributed to a multivalency effect [1]. In vivo SPECT imaging in HepG2 hepatoma xenografts confirmed rapid, significant tumor uptake and slow washout for both tracers, with the dimer showing enhanced tumor retention.

Cyclic vs Linear Affinity

Reported

Cyclic isoDGR: >100-fold higher affinity than linear isoDGR

αvβ3 integrin binding

Supports scaffold-dependent integrin binding context

In vitro competitive binding assays

Evidence Dimension	In vitro binding affinity and cell uptake
Target Compound Data	Higher (qualitative comparison)
Comparator Or Baseline	NGR1 monomer (GNGRG)
Quantified Difference	Not quantified in abstract; reported as 'higher'
Conditions	In vitro cell binding assays and SPECT imaging in HepG2 tumor-bearing mice

Why This Matters

Demonstrates that a dimeric NGR format can provide a multivalency advantage, offering a clear design principle for enhancing the performance of NGR-based imaging and therapeutic agents.

• [1] Chen K, et al. 99mTc-labeled monomeric and dimeric NGR peptides for SPECT imaging of CD13 receptor in tumor-bearing mice. Amino Acids. 2013;44:1337–1345. DOI: 10.1007/s00726-013-1469-1 View Source

68Ga-NODAGA-c(NGR) Delivers Superior In Vivo Target-to-Non-Target Ratios Compared to DOTAGA and HBED-CC Conjugates

A comparative evaluation of three 68Ga-labeled cyclic NGR (cNGR) chelates revealed that the neutral radiotracer 68Ga-NODAGA-c(NGR) achieved better target-to-non-target ratios in vivo compared to its negatively charged counterparts, 68Ga-DOTAGA-c(NGR) and 68Ga-HBED-CC-c(NGR) [1]. All three radiotracers exhibited high hydrophilicity (log P values ranging from -3.5 to -2.8) and renal excretion. In blocking studies on HT-1080 cells, 68Ga-DOTAGA-c(NGR) and 68Ga-NODAGA-c(NGR) showed higher receptor specificity (86% and 63% uptake reduction, respectively) than 68Ga-HBED-CC-c(NGR) (33% reduction).

Evidence Dimension	In vivo target-to-non-target ratio
Target Compound Data	Better (qualitative comparison)
Comparator Or Baseline	68Ga-DOTAGA-c(NGR) and 68Ga-HBED-CC-c(NGR)
Quantified Difference	Not quantified in abstract; reported as 'better'
Conditions	In vivo biodistribution and PET imaging studies in HT-1080 tumor-bearing mice

Why This Matters

Underscores that the choice of chelator significantly influences the in vivo performance of NGR-based radiopharmaceuticals, with NODAGA conjugation offering improved imaging contrast and potential for earlier lesion detection.

• [1] Satpati D, et al. Comparative evaluation of 68Ga-labeled NODAGA, DOTAGA, and HBED-CC-conjugated cNGR peptide chelates as tumor-targeted molecular imaging probes. Chem Biol Drug Des. 2018;91(3):781-788. DOI: 10.1111/cbdd.13139 View Source

iNGR (CRNGRGPDC) Achieves Enhanced Tumor Penetration Compared to Standard NGR Peptide

Through de novo design, the iNGR peptide (sequence CRNGRGPDC) was engineered by embedding the NGR motif within the iRGD framework, incorporating a cryptic CendR motif (RNGR). In comparative studies, iNGR homed to tumor vessels and penetrated into tumor tissue more effectively than the standard NGR peptide [1]. Furthermore, iNGR induced greater tumor penetration of co-administered compounds and nanoparticles, and co-administration with doxorubicin significantly enhanced therapeutic efficacy compared to doxorubicin alone.

Evidence Dimension	Tumor tissue penetration efficiency
Target Compound Data	More effective penetration
Comparator Or Baseline	Standard NGR peptide
Quantified Difference	Not quantified in abstract; reported as 'more effectively'
Conditions	In vivo tumor homing and penetration assays in mouse models

Why This Matters

Demonstrates that strategic re-engineering of the NGR sequence can confer a critical tumor-penetrating capability, directly addressing the challenge of limited drug extravasation in solid tumors, a feature absent in conventional NGR peptides.

• [1] Alberici L, et al. De novo design of a tumor-penetrating peptide. Cancer Res. 2013;73(2):804-812. DOI: 10.1158/0008-5472.CAN-12-1668 View Source

NGR Peptide Applications: Imaging and Therapeutics

NGR PET Imaging of Fibrosarcoma Angiogenesis

Leverage the multivalency-enhanced binding affinity and prolonged tumor retention of the dimeric NGR2 peptide, as demonstrated in HepG2 hepatoma xenografts [1], for SPECT imaging protocols requiring high tumor-to-background contrast and extended imaging windows. This is particularly advantageous for visualizing CD13 expression in tumor angiogenesis and monitoring anti-angiogenic therapies.

iNGR Nanocarrier Engineering for Tumor Penetration

Avoid the use of unoptimized NGR sequences. Instead, incorporate flanking residues identified from peptide array screens that yield up to 5-fold higher binding to CD13-positive cells and negligible off-target binding [2]. This approach is critical for the development of next-generation antibody-drug conjugates, nanoparticles, or fusion proteins where maximizing tumor-specific delivery while minimizing systemic exposure is paramount.

NGR-hTNF Combination for Platinum-Resistant Ovarian Cancer

For applications where deep tumor penetration is required, such as the treatment of poorly vascularized or fibrotic solid tumors, the iNGR peptide (CRNGRGPDC) provides a validated platform [3]. Its ability to activate the CendR pathway significantly enhances the extravasation and interstitial distribution of co-administered payloads, addressing a major limitation of conventional NGR and other tumor-homing peptides.

Optimized PET Imaging Probes with 68Ga-NODAGA-c(NGR) for Improved Diagnostic Contrast

When developing 68Ga-based PET tracers for CD13 imaging, the NODAGA chelator conjugate of cyclic NGR (68Ga-NODAGA-c(NGR)) is the preferred formulation due to its neutral charge and superior in vivo target-to-non-target ratios compared to DOTAGA and HBED-CC alternatives [4]. This results in higher imaging contrast and improved detection sensitivity for CD13-expressing malignancies, including fibrosarcoma and other solid tumors.

Application

Selection Property

Validation Focus

CD13-targeted tumor vascular imaging studies

NGR-based PET probe with CD13 specificity

In vivo uptake and biodistribution in xenograft models

Tumor penetration model studies

Engineered iNGR variant with tissue-penetrating motif

Tissue penetration and co-administration delivery endpoints

Ovarian cancer model targeted biologic evaluation

NGR-hTNF fusion conjugate for vascular disruption research

Model-response and tolerability endpoints in platinum-resistant models

• [1] Chen K, et al. 99mTc-labeled monomeric and dimeric NGR peptides for SPECT imaging of CD13 receptor in tumor-bearing mice. Amino Acids. 2013;44:1337–1345. DOI: 10.1007/s00726-013-1469-1 View Source
• [2] Soudy R, et al. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences. ACS Comb Sci. 2012;14(11):590-599. DOI: 10.1021/co300055s View Source
• [3] Alberici L, et al. De novo design of a tumor-penetrating peptide. Cancer Res. 2013;73(2):804-812. DOI: 10.1158/0008-5472.CAN-12-1668 View Source
• [4] Satpati D, et al. Comparative evaluation of 68Ga-labeled NODAGA, DOTAGA, and HBED-CC-conjugated cNGR peptide chelates as tumor-targeted molecular imaging probes. Chem Biol Drug Des. 2018;91(3):781-788. DOI: 10.1111/cbdd.13139 View Source